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Compound of Interest

Compound Name: Basic Red 14

Cat. No.: B1583731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Basic Red 14 is a cationic fluorescent dye with known applications in forensics and textile

manufacturing. While extensive quantitative data for its use in biological research is not readily

available in the public domain, its chemical properties suggest potential for quantitative

fluorescence analysis in cellular assays. This document provides detailed, albeit hypothetical,

application notes and protocols for the use of Basic Red 14 in the quantitative analysis of

mitochondrial membrane potential, a key indicator of cell health and metabolic activity. The

protocols for quantitative fluorescence microscopy and flow cytometry are based on

established methodologies for similar cationic dyes. Researchers are strongly encouraged to

perform thorough validation and optimization for their specific experimental systems.

Introduction to Basic Red 14
Basic Red 14 (C.I. 48016) is a red fluorescent dye that exhibits fluorescence under green light

excitation.[1] Its cationic nature allows it to accumulate in cellular compartments with a negative

membrane potential, such as mitochondria. This property forms the basis for its potential

application in monitoring mitochondrial function.
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A summary of the known physicochemical and spectral properties of Basic Red 14 is

presented in Table 1. It is important to note that key quantitative fluorescence parameters such

as the molar extinction coefficient and fluorescence quantum yield are not well-documented in

publicly accessible literature.

Table 1: Physicochemical and Spectral Properties of Basic Red 14

Property Value Reference

Chemical Name

2-[2-[4-[(2-

cyanoethyl)methylamino]pheny

l]ethenyl]-1,3,3-trimethyl-3H-

Indolium, chloride

[1]

CAS Number 12217-48-0 [1]

Molecular Formula C₂₃H₂₆ClN₃ [2]

Molecular Weight 379.93 g/mol [2]

Excitation Maximum (λex) ~530 nm [1][3]

Emission Maximum (λem) >590 nm [1][3]

Solubility Soluble in water and ethanol [3][4]

Proposed Application: Quantitative Analysis of
Mitochondrial Membrane Potential
The inner mitochondrial membrane maintains a significant electrochemical proton gradient,

resulting in a negative membrane potential (ΔΨm). Cationic dyes like Basic Red 14 can

accumulate in the mitochondrial matrix in a manner dependent on this potential. A decrease in

ΔΨm, often associated with cellular stress or apoptosis, will lead to a reduction in the

intramitochondrial concentration of the dye and a corresponding decrease in fluorescence

intensity. This principle allows for the quantitative assessment of changes in mitochondrial

health.[5][6][7][8]
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The following diagram illustrates the proposed mechanism of action for Basic Red 14 as a

probe for mitochondrial membrane potential.
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Caption: Mechanism of Basic Red 14 as a mitochondrial membrane potential probe.
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The following are detailed, generalized protocols for the quantitative analysis of mitochondrial

membrane potential using Basic Red 14. It is critical to optimize these protocols for your

specific cell type and experimental conditions.

Quantitative Fluorescence Microscopy
This protocol describes how to use fluorescence microscopy to quantify changes in

mitochondrial fluorescence intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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